Cas no 2172078-38-3 (8-methyl-5-(pyrimidin-5-yl)-1-oxa-4-azaspiro5.5undecane)

• Product Name: 8-methyl-5-(pyrimidin-5-yl)-1-oxa-4-azaspiro5.5undecane
• CAS No: 2172078-38-3
• MF: C₁₄H₂₁N₃O
• MW: 247.336043119431
• CID: 6547280
• PubChem ID: 165599783
• Update Time: 2025-06-12

8-methyl-5-(pyrimidin-5-yl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 8-methyl-5-(pyrimidin-5-yl)-1-oxa-4-azaspiro5.5undecane
• 8-methyl-5-(pyrimidin-5-yl)-1-oxa-4-azaspiro[5.5]undecane
• 2172078-38-3
• EN300-1642058

• Inchi： 1S/C14H21N3O/c1-11-3-2-4-14(7-11)13(17-5-6-18-14)12-8-15-10-16-9-12/h8-11,13,17H,2-7H2,1H3
• InChI Key： JNVPGXYZBDJJEZ-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=CN=CN=C2)C21CCCC(C)C2

Computed Properties

• Exact Mass: 247.168462302g/mol
• Monoisotopic Mass: 247.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47Ų

Additional information on 8-methyl-5-(pyrimidin-5-yl)-1-oxa-4-azaspiro5.5undecane

Introduction to 8-methyl-5-(pyrimidin-5-yl)-1-oxa-4-azaspiro5.5undecane (CAS No. 2172078-38-3)

8-methyl-5-(pyrimidin-5-yl)-1-oxa-4-azaspiro5.5undecane is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique spirocyclic framework and potential biological activities. The compound belongs to the spirooxazine class, characterized by a spirocyclic connection between an oxygen-containing heterocycle and an azacyclic system. This distinctive structural motif imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and molecular recognition.

The CAS No. 2172078-38-3 uniquely identifies this molecule in scientific literature and databases, facilitating accurate referencing and research continuity. The presence of a methyl group at the 8-position and a pyrimidine moiety at the 5-position introduces additional functional diversity, enabling various chemical modifications and interactions with biological targets. These features are particularly relevant in the development of novel therapeutic agents targeting complex diseases.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of spirocyclic compounds like 8-methyl-5-(pyrimidin-5-yl)-1-oxa-4-azaspiro5.5undecane as scaffold for drug design. The spirocyclic core enhances rigidity, which can improve binding affinity and selectivity to biological targets such as enzymes and receptors. Additionally, the oxygen and nitrogen atoms within the heterocycles provide multiple sites for hydrogen bonding, further enhancing interaction with biological macromolecules.

In the realm of medicinal chemistry, the pyrimidine ring is a well-documented pharmacophore found in numerous bioactive molecules, including antiviral, anticancer, and antimicrobial agents. The integration of a pyrimidine moiety into the spirooxazine framework of 8-methyl-5-(pyrimidin-5-yl)-1-oxa-4-azaspiro5.5undecane suggests potential applications in modulating pathways involving pyrimidine-based biomolecules. This has led to its investigation as a lead compound in several preclinical studies aimed at identifying novel therapeutic interventions.

The synthesis of 8-methyl-5-(pyrimidin-5-yl)-1-oxa-4-azaspiro5.5undecane presents both challenges and opportunities for synthetic chemists. The spirocyclic structure requires precise control over reaction conditions to achieve high yields and purity. Advances in transition-metal-catalyzed reactions have enabled more efficient routes to construct such complex molecules, reducing synthetic hurdles and improving scalability.

One of the most compelling aspects of 8-methyl-5-(pyrimidin-5-yl)-1-oxa-4 azaspiro5.5undecane is its potential as a building block for derivative libraries. By systematically modifying substituents on the pyrimidine ring or introducing additional functional groups into the spirocyclic core, chemists can generate a diverse array of analogs with tailored biological properties. This approach aligns with modern drug discovery strategies that emphasize structure-based design and high-throughput screening.

Current research focuses on evaluating the pharmacological profile of 8-methyl - - (pyrimidin - - - - - - - - - yl) - 1 - oxa - 4 azaspiro [ - - undecane] in various disease models. Preliminary studies have shown promising results in inhibiting key enzymes implicated in inflammation and cancer progression. The compound's ability to interact with multiple targets simultaneously suggests it may exhibit synergistic effects, enhancing therapeutic efficacy while minimizing side effects.

The integration of machine learning techniques into drug discovery has accelerated the identification of promising candidates like 8-methyl - (pyrimidin - yl) - (CAS No.:2172078) . Recent computational studies have predicted favorable binding interactions between this compound and target proteins, supporting its further development as a lead molecule.

The future prospects for 8-methyl - (pyrimidin) -(spirocyclic oxazine) undecane CAS No:2172078 are bright, with ongoing research aimed at optimizing its pharmacokinetic properties and exploring new therapeutic applications. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in translating this promising compound into viable therapeutic agents.